Cas no 1806640-36-7 (2-(Chloromethyl)-3-(2-cyanoethyl)mandelic acid)
2-(Chloromethyl)-3-(2-cyanoethyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-3-(2-cyanoethyl)mandelic acid
-
- Inchi: 1S/C12H12ClNO3/c13-7-10-8(4-2-6-14)3-1-5-9(10)11(15)12(16)17/h1,3,5,11,15H,2,4,7H2,(H,16,17)
- InChI Key: DKUSMYMZIYDPHD-UHFFFAOYSA-N
- SMILES: ClCC1C(=CC=CC=1CCC#N)C(C(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 312
- XLogP3: 1.2
- Topological Polar Surface Area: 81.3
2-(Chloromethyl)-3-(2-cyanoethyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015025105-250mg |
2-(Chloromethyl)-3-(2-cyanoethyl)mandelic acid |
1806640-36-7 | 97% | 250mg |
504.00 USD | 2021-06-18 | |
| Alichem | A015025105-500mg |
2-(Chloromethyl)-3-(2-cyanoethyl)mandelic acid |
1806640-36-7 | 97% | 500mg |
863.90 USD | 2021-06-18 | |
| Alichem | A015025105-1g |
2-(Chloromethyl)-3-(2-cyanoethyl)mandelic acid |
1806640-36-7 | 97% | 1g |
1,490.00 USD | 2021-06-18 |
2-(Chloromethyl)-3-(2-cyanoethyl)mandelic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-(Chloromethyl)-3-(2-cyanoethyl)mandelic acid
2-(Chloromethyl)-3-(2-cyanoethyl)mandelic Acid: A Comprehensive Overview
2-(Chloromethyl)-3-(2-cyanoethyl)mandelic acid (CAS No. 1806640-36-7) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as CMCMA (short for 2-(Chloromethyl)-3-(2-cyanoethyl)mandelic acid), has garnered attention due to its unique structural properties and potential applications in drug delivery systems, polymer synthesis, and advanced materials development. In this article, we will delve into the latest research findings, structural characteristics, and promising applications of CMCMA, providing a detailed and up-to-date analysis.
The molecular structure of CMCMA is characterized by a mandelic acid backbone, which serves as a versatile platform for functionalization. The presence of a chloromethyl group (-CH₂Cl) at the 2-position and a cyanoethyl group (-CH₂CN) at the 3-position introduces unique reactivity and functionality to the molecule. These substituents not only enhance the compound's chemical versatility but also enable its use in various synthetic pathways. Recent studies have highlighted the potential of CMCMA as a building block for constructing advanced materials with tailored properties.
One of the most promising applications of CMCMA lies in its use as a precursor for synthesizing biodegradable polymers. Researchers have demonstrated that the compound can undergo ring-opening polymerization under specific conditions, yielding polymers with excellent biocompatibility and degradability. These polymers have shown potential in biomedical applications, such as drug delivery systems and tissue engineering scaffolds. The ability of CMCMA to form such materials is attributed to its unique combination of functional groups, which facilitate both polymerization and subsequent chemical modifications.
In addition to its role in polymer synthesis, CMCMA has also been explored for its potential in drug delivery systems. The compound's ability to act as a linker between drugs and carrier molecules has been investigated in recent studies. By incorporating CMCMA into drug delivery platforms, researchers have achieved enhanced drug loading capacities and controlled release profiles. This advancement is particularly significant in the context of targeted drug delivery, where precise control over drug release is crucial for maximizing therapeutic efficacy while minimizing side effects.
The synthesis of CMCMA involves a multi-step process that begins with the preparation of mandelic acid derivatives. Recent advancements in synthetic methodologies have enabled the efficient production of CMCMA with high purity and yield. These improvements are driven by the increasing demand for scalable production methods that can meet the needs of both academic research and industrial applications.
Looking ahead, the future of CMCMA appears bright, with ongoing research focusing on expanding its applications in materials science and biotechnology. Scientists are actively exploring new ways to harness the compound's unique properties for developing advanced materials with unprecedented functionality. For instance, efforts are underway to incorporate CMCMA into self-healing polymers and stimuli-responsive materials, which could revolutionize industries ranging from electronics to healthcare.
In conclusion, 2-(Chloromethyl)-3-(2-cyanoethyl)mandelic acid (CAS No. 1806640-36-7) is a versatile compound with immense potential across multiple disciplines. Its unique structural features make it an invaluable tool for researchers working on cutting-edge materials and drug delivery systems. As advancements in synthetic chemistry continue to unfold, we can expect even more innovative applications for this remarkable compound.
1806640-36-7 (2-(Chloromethyl)-3-(2-cyanoethyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)